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Compound of Interest

7,8-Dichloroisoquinoline-1(2H)-
Compound Name:
one

Cat. No.: B2406758

7,8-Dichloroisoquinoline-1(2H)-one: A Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 7,8-Dichloroisoquinoline-1(2H)-
one, a heterocyclic compound of interest in medicinal chemistry. Due to the limited availability
of direct experimental data for this specific molecule, this document outlines a putative
synthetic pathway and compiles relevant data from closely related analogs to serve as a
valuable resource for researchers.

Compound Identification

While a specific CAS number for 7,8-Dichloroisoquinoline-1(2H)-one is not readily found in
public databases, key identifiers for structurally related and precursor compounds are provided
below. These serve as a critical reference for sourcing starting materials and for characterizing
potential products.
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. 7,8-Dichloro-1,2,3,4- 7-Chloroisoquinolin-3(2H)-
Identifier . L
tetrahydroisoquinoline one
CAS Number 61563-24-4[1] 1175272-80-6[2]
PubChem CID 123920[1]
Molecular Formula CoHoCI2N[1] CoHeCINOJ2]
Molecular Weight 202.08 g/mol 179.6 g/mol [2]
7,8-dichloro-1,2,3,4- 7-chloro-2,3-
IUPAC Name ) o ) ) o
tetrahydroisoquinoline[1] dihydroisoquinolin-3-one
3(2H)-Isoquinolinone, 7-chloro-
Synonyms DCTQ, SKF 64139[1]

[2]

Proposed Synthetic Pathway

A plausible synthetic route to 7,8-Dichloroisoquinoline-1(2H)-one can be conceptualized
starting from the more readily available precursor, 7,8-dichloroisoquinoline. This proposed
pathway involves a key oxidation step.

7,8-Dichloroisoquinoline Oxidizing Agent>
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Oxidation

7,8-Dichloroisoquinoline-1(2H)-one

Caption: Proposed synthesis of 7,8-Dichloroisoquinoline-1(2H)-one.

Experimental Protocols

Detailed experimental procedures for the synthesis of key precursors are outlined below. These
protocols are based on established literature methods for analogous compounds.

Synthesis of 7,8-Dichloro-1,2,3,4-tetrahydroisoquinoline

This procedure describes the reduction of 7,8-dichloroisoquinoline hydrochloride to its
tetrahydro- derivative.
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Materials:

7,8-Dichloroisoquinoline hydrochloride

Platinum oxide (Adams' catalyst)

Methanol

Ammonium hydroxide

Diethyl ether

Magnesium sulfate

Procedure:

Dissolve 7,8-dichloroisoquinoline hydrochloride in methanol.
¢ Add platinum oxide to the solution.

o Hydrogenate the mixture at ambient temperature for 1 hour.
« Filter the reaction mixture to remove the catalyst.

» Concentrate the filtrate under reduced pressure.

o Treat the residue with ammonium hydroxide to convert the hydrochloride salt to the free
base.

o Extract the aqueous solution with diethyl ether.
e Dry the combined ether extracts with magnesium sulfate.

 Filter and concentrate the ether solution to yield 7,8-dichloro-1,2,3,4-tetrahydroisoquinoline
as the residue[3].
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Reaction Setup

Dissolve 7,8-Dichloroisoquinoline HCI
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Caption: Workflow for the synthesis of 7,8-dichloro-1,2,3,4-tetrahydroisoquinoline.
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Potential Biological Activity

The biological activity of 7,8-Dichloroisoquinoline-1(2H)-one has not been explicitly reported.
However, the activity of the closely related 7,8-dichloro-1,2,3,4-tetrahydroisoquinoline suggests
potential avenues for investigation.

7,8-Dichloro-1,2,3,4-tetrahydroisoquinoline is a known potent and reversible inhibitor of
phenylethanolamine N-methyltransferase (PNMT)[1]. PNMT is an enzyme that catalyzes the
conversion of norepinephrine to epinephrine. Inhibition of this enzyme can have implications for
conditions related to the adrenergic system.

The broader class of quinoline and isoquinoline derivatives exhibit a wide range of biological
activities, including anticancer, antimicrobial, and anti-inflammatory properties[4][5].
Specifically, derivatives of 7-chloroquinoline have been investigated for their antiproliferative
activity against various cancer cell lines[6].
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Caption: Potential biological activities of dichloroisoquinoline derivatives.

Conclusion

While 7,8-Dichloroisoquinoline-1(2H)-one remains a largely uncharacterized compound, this
technical guide provides a foundational understanding for researchers. By leveraging data from
structurally similar molecules, a viable synthetic approach and potential areas of biological
investigation are proposed. Further research is warranted to isolate and characterize this
compound and to explore its pharmacological profile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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